1-[(2-methylphenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-[(2-methylphenyl)methyl]-6-oxo-N-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C19H17N3O2/c1-14-7-5-6-8-15(14)13-22-18(23)12-11-17(21-22)19(24)20-16-9-3-2-4-10-16/h2-12H,13H2,1H3,(H,20,24)
• InChI Key: PCWBXZKDQWIUON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C=CC(=N2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol
• CAS No.: 946207-88-1

Description

The description of a compound typically includes its IUPAC name, common names, and structural formula. It may also include its role or function if it’s used in a specific context, such as a pharmaceutical drug or an industrial chemical.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, optical activity, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

1-[(2-methylphenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide 3 has been studied for its potential applications in drug discovery and development. It has been found to be a potent inhibitor of the enzyme phosphodiesterase 4 (PDE4) which is involved in the regulation of key physiological processes such as inflammation and immune response. This compound 3 has also been studied for its potential use in the treatment of inflammatory diseases such as asthma and rheumatoid arthritis, as well as for its potential therapeutic use in the treatment of cancer.

Mechanism of Action

The mechanism of action of 1-[(2-methylphenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide 3 is based on its ability to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4). PDE4 is involved in the regulation of key physiological processes such as inflammation and immune response. This compound 3 binds to the active site of PDE4 and inhibits its activity by preventing the breakdown of cyclic adenosine monophosphate (cAMP), a key signaling molecule in the body. By preventing the breakdown of cAMP, this compound 3 can modulate the activity of PDE4 and the associated physiological processes.
Biochemical and Physiological Effects
This compound 3 has been found to have a wide range of biochemical and physiological effects. In preclinical studies, it has been found to reduce inflammation and modulate the immune response. It has also been found to have anti-tumor effects in animal models, as well as to reduce the growth of cancer cells in vitro. Additionally, this compound 3 has been found to have a protective effect against oxidative stress and to reduce the formation of reactive oxygen species.

Advantages and Limitations for Lab Experiments

The synthesis of 1-[(2-methylphenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide 3 is highly efficient and can be completed in under 24 hours. Additionally, the compound has been found to be stable in aqueous solutions, making it suitable for use in laboratory experiments. However, the compound is highly insoluble in organic solvents, making it difficult to use in certain experiments. Additionally, the compound is not commercially available, making it difficult to obtain for laboratory use.

Future Directions

The potential applications of 1-[(2-methylphenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide 3 are numerous and there are many potential future directions for research. These include further research into its potential therapeutic use in the treatment of cancer and other diseases, as well as its potential use in drug discovery and development. Additionally, further research into the mechanism of action of this compound 3 could provide insight into its potential therapeutic use. Additionally, further research into the stability and solubility of the compound could lead to improved methods for its synthesis and use in laboratory experiments. Finally, further research into the safety and efficacy of this compound 3 could lead to its potential approval for use as a therapeutic drug.

Synthesis Methods

1-[(2-methylphenyl)methyl]-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide 3 was first synthesized in the laboratory using a three-step synthesis method. The first step involves the reaction of a 2-methylphenylmethyl bromide with a 6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide to form the intermediate compound. This intermediate compound is then reacted with an aqueous solution of sodium hydroxide to yield the desired this compound 3. The entire synthesis process is highly efficient and can be completed in under 24 hours.

Safety and Hazards

This involves studying the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for handling and storage.